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Abstract
Fluazifop-P-butyl is a selective, post-emergence herbicide renowned for its efficacy against a

wide spectrum of annual and perennial grass weeds in numerous broadleaf crops. As the

herbicidally active R-enantiomer of fluazifop-butyl, its mode of action is the inhibition of acetyl-

CoA carboxylase (ACCase), a critical enzyme in the biosynthesis of fatty acids.[1][2][3][4] This

disruption of lipid formation leads to the cessation of growth and eventual death of susceptible

grass species.[3][5] This technical guide provides a comprehensive overview of Fluazifop-P-

butyl's chemical structure, physicochemical and toxicological properties, and detailed

experimental protocols for its synthesis, analysis, and efficacy evaluation.

Chemical Structure and Identification
Fluazifop-P-butyl is the R-enantiomer of the racemic compound fluazifop-butyl. The presence

of a chiral center in its propanoate group results in two stereoisomers, with the R-isomer being

the biologically active component.[2]
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Identifier Value

IUPAC Name
butyl (2R)-2-[4-[[5-(trifluoromethyl)-2-

pyridinyl]oxy]phenoxy]propanoate[6]

CAS Number 79241-46-6[2][4]

Chemical Formula C₁₉H₂₀F₃NO₄[2]

Molecular Weight 383.36 g/mol [3]

Canonical SMILES

CCCCOC(=O)--INVALID-LINK--

OC1=CC=C(C=C1)OC2=NC=C(C=C2)C(F)

(F)F[2]

InChI Key VAIZTNZGPYBOGF-CYBMUJFWSA-N[2]

Physicochemical Properties
Fluazifop-P-butyl is a pale, straw-colored liquid with low aqueous solubility and is miscible with

most organic solvents.[2] It is not considered to be volatile.[2]

Property Value

Physical State Pale straw-colored liquid[7]

Melting Point ~5 °C[7]

Water Solubility 1.1 mg/L at 25°C[7]

Vapor Pressure 0.054 mPa at 20°C[7]

Octanol-Water Partition Coefficient (LogP) 4.5[7]

Soil Adsorption Coefficient (Koc) 5700[7]

Toxicological Properties
Fluazifop-P-butyl exhibits low acute oral toxicity to mammals.[2]
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Property Value

Acute Oral LD₅₀ (Rat) 2451 mg/kg (female), >3680 mg/kg (male)[3]

Acute Dermal LD₅₀ (Rat) >2076 mg/kg[3]

96-hour LC₅₀ (Rainbow Trout) 1.37 mg/L[7]

96-hour LC₅₀ (Bluegill Sunfish) 0.53 mg/L[7]

48-hour EC₅₀ (Daphnia magna) >10 mg/L[7]

Oral and Contact LD₅₀ (Bees) >0.20 mg/bee[7]

Mode of Action: ACCase Inhibition
Fluazifop-P-butyl is absorbed through the leaves of grass weeds and is translocated

systemically through the phloem and xylem to the meristematic tissues, which are the sites of

active growth.[3][5] In the plant, it is hydrolyzed to its active form, fluazifop-P acid.[8] This

active metabolite inhibits the enzyme acetyl-CoA carboxylase (ACCase), which catalyzes the

first committed step in de novo fatty acid synthesis.[5][9] The inhibition of ACCase blocks the

production of phospholipids, which are essential for building cell membranes, leading to

necrosis of the growing tissues and ultimately, the death of the plant.[9] The selectivity of

Fluazifop-P-butyl for grasses is due to the difference in the sensitivity of the ACCase enzyme

between gramineous and non-gramineous plants.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b166914?utm_src=pdf-body-img
https://www.benchchem.com/product/b166914?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166914?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. epa.gov [epa.gov]

2. Fluazifop-P-butyl (Ref: R154875) [sitem.herts.ac.uk]

3. iskweb.co.jp [iskweb.co.jp]

4. fao.org [fao.org]

5. epa.gov [epa.gov]

6. dacemirror.sci-hub.se [dacemirror.sci-hub.se]

7. Fluazifop-butyl (Ref: SL 236) [sitem.herts.ac.uk]

8. CN102318643A - Glufosinate-fluazifop p butyl compounded herbicide composition and
preparation method thereof - Google Patents [patents.google.com]

9. fao.org [fao.org]

To cite this document: BenchChem. [An In-Depth Technical Guide to Fluazifop-P: Chemical
Structure, Properties, and Methodologies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166914#fluazifop-p-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166914?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

